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Compound of Interest

Compound Name: AMOZ-CHPh-4-O-C-acid

Cat. No.: B12388226 Get Quote

Introduction

3-Amino-5-methylmorpholino-2-oxazolidinone (AMOZ) is the primary tissue-bound metabolite

of the nitrofuran antibiotic, furaltadone. Due to concerns about the carcinogenic properties of

nitrofuran residues, their use in food-producing animals has been banned in many regions,

including the European Union.[1] Monitoring for AMOZ is therefore critical for food safety. The

Enzyme-Linked Immunosorbent Assay (ELISA) is a high-throughput and cost-effective method

for screening AMOZ residues.[2]

This guide provides a comprehensive, step-by-step protocol for the development of a

competitive ELISA for the detection of AMOZ. The competitive format is ideal for small

molecules like AMOZ, where the signal generated is inversely proportional to the concentration

of AMOZ in the sample.[1] These protocols are intended for researchers, scientists, and drug

development professionals aiming to establish a robust and reliable AMOZ immunoassay.
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Overall AMOZ Immunoassay Development Workflow

Phase 1: Reagent Preparation

Phase 2: Assay Development & Optimization

Phase 3: Validation

Antibody Selection
(Monoclonal vs. Polyclonal)

Antigen Conjugation
(CPAMOZ-OVA for coating)

Hapten Synthesis
(e.g., CPAMOZ)

Enzyme-Tracer Conjugation
(AMOZ-HRP)

Protocol Development
(Competitive ELISA)

Checkerboard Titration
(Antibody & Antigen Conc.)

Optimization
(Incubation, Blocking)

Assay Validation

Sample Preparation Protocol

Data Analysis & Reporting
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AMOZ-HRP Conjugation Workflow

AMOZ Derivative
(with amine group)

Mix AMOZ and HRP
in PBS

Horseradish Peroxidase
(HRP)

Add 1% Glutaraldehyde
(Cross-linker)

Incubate at Room Temp
(2.5 - 3 hours)

Stop Reaction
(Add 1M Tris)

Purification
(Dialysis)

Store at -20°C
(with 50% Glycerol)
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Principle of Direct Competitive ELISA for AMOZ

Low AMOZ in Sample High AMOZ in Sample

Antibody-Coated Well

Add Sample (Low AMOZ)
+ AMOZ-HRP

AMOZ-HRP binds to antibody

Add Substrate -> Strong Color Signal

Antibody-Coated Well

Add Sample (High AMOZ)
+ AMOZ-HRP

Sample AMOZ outcompetes
AMOZ-HRP for binding

Add Substrate -> Weak/No Color Signal
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Assay Optimization Flow

Start Optimization

Checkerboard Titration:
- Coating Antibody Conc.

- AMOZ-HRP Conc.

Select Concentrations with:
- High Max Signal (B0)

- Low Background

Optimize Incubation Times
& Temperatures

Optimize Blocking Buffer
(Type & Concentration)

Proceed to Validation
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Tissue Sample Preparation Workflow for AMOZ Analysis

1. Homogenize
Tissue Sample (1g)

2. Acid Hydrolysis
& Derivatization

(HCl + Derivatization Reagent)

3. Incubate
(e.g., 37°C overnight)

4. Neutralize & Extract
(NaOH, K2HPO4, Ethyl Acetate)

5. Centrifuge
to Separate Layers

6. Evaporate
Ethyl Acetate Layer

7. Reconstitute
Residue in Assay Buffer

Ready for ELISA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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